Cas no 39528-62-6 (3-(4-tert-butylphenyl)-3-oxopropanenitrile)
39528-62-6 structure
Product Name:3-(4-tert-butylphenyl)-3-oxopropanenitrile
CAS No:39528-62-6
MF:C13H15NO
MW:201.264303445816
MDL:MFCD00179689
CID:55040
PubChem ID:2063293
Update Time:2025-04-18
3-(4-tert-butylphenyl)-3-oxopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile
- 3-(4-tert-Butylphenyl)-3-oxopropanenitrile
- 4-tert-butylbenzoylacetonitrile
- SCHEMBL393300
- AKOS000206304
- EN300-08862
- MFCD00179689
- CS-0307850
- 39528-62-6
- F79416
- 3-(4-tert-butylphenyl)-3-oxo-propanenitrile
- 475270-04-3
- DTXSID30366222
- A824604
- FT-0657531
- (4-tert-Butylbenzoyl)acetonitrile
- SR-01000050001
- SR-01000050001-1
- Z55928936
- AB87845
- FT-0695645
- DB-316793
- 3-(4-tert-butylphenyl)-3-oxopropanenitrile
-
- MDL： MFCD00179689
- Inchi： 1S/C13H15NO/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-9-14/h4-7H,8H2,1-3H3
- InChI Key： LKZFEKFWLCDIBF-UHFFFAOYSA-N
- SMILES： O=C(CC#N)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 201.11545
- Monoisotopic Mass: 201.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
3-(4-tert-butylphenyl)-3-oxopropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117559-5g |
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile |
39528-62-6 | 95% | 5g |
$592.20 | 2023-09-02 | |
| TRC | B490885-50mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B490885-100mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B490885-500mg |
3-(4-tert-butylphenyl)-3-oxopropanenitrile |
39528-62-6 | 500mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03571-1g |
3-(4-(tert-Butyl)phenyl)-3-oxopropanenitrile |
39528-62-6 | - | 1g |
¥3338.0 | 2024-07-18 | |
| abcr | AB166975-1 g |
4-tert-Butylbenzoylacetonitrile, 96%; . |
39528-62-6 | 96% | 1 g |
€332.00 | 2023-07-20 | |
| abcr | AB166975-5 g |
4-tert-Butylbenzoylacetonitrile, 96%; . |
39528-62-6 | 96% | 5 g |
€947.00 | 2023-07-20 | |
| Fluorochem | 022388-1g |
4-tert-Butylbenzoylacetonitrile |
39528-62-6 | 96% | 1g |
￡194.00 | 2022-02-28 | |
| Fluorochem | 022388-5g |
4-tert-Butylbenzoylacetonitrile |
39528-62-6 | 96% | 5g |
￡594.00 | 2022-02-28 | |
| Advanced ChemBlocks | P38340-1G |
(4-tert-Butylbenzoyl)acetonitrile |
39528-62-6 | 95% | 1G |
$340 | 2023-09-15 |
3-(4-tert-butylphenyl)-3-oxopropanenitrile Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
39528-62-6 (3-(4-tert-butylphenyl)-3-oxopropanenitrile) Related Products
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- 53882-81-8(3-(3-Methylphenyl)-3-oxopropanenitrile)
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